Cas no 1001757-57-8 (4-bromo-1-(4-fluorophenyl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(4-fluorophenyl)methyl-1H-pyrazol-3-amine
• CAS No: 1001757-57-8
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• MDL: MFCD02254037
• CID: 2621327
• PubChem ID: 7022270
• Update Time: 2025-04-21

4-bromo-1-(4-fluorophenyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS B001339
• ART-CHEM-BB B001339
• 4-BROMO-1-(4-FLUOROBENZYL)-1H-PYRAZOL-3-AMINE
• 4-BROMO-1-(4-FLUORO-BENZYL)-1H-PYRAZOL-3-YLAMINE
• 4-bromo-1-(4-fluorophenyl)methyl-1H-pyrazol-3-amine
• STK348791
• BQB75757
• NCGC00279056-01
• EN300-227898
• 1001757-57-8
• CS-0240337
• AKOS000304506
• 4-bromo-1-[(4-fluorophenyl)methyl]pyrazol-3-amine
• AB01007771-03
• BBL039491
• 4-Bromo-1-[(4-fluorophenyl)methyl]-1H-pyrazol-3-amine

• MDL： MFCD02254037
• Inchi： 1S/C10H9BrFN3/c11-9-6-15(14-10(9)13)5-7-1-3-8(12)4-2-7/h1-4,6H,5H2,(H2,13,14)
• InChI Key： VAOORTHDHRHKLD-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 268.99639Da
• Monoisotopic Mass: 268.99639Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes